Cas no 150336-90-6 (Benzonitrile,3-(1-propyl-3-piperidinyl)-)
150336-90-6 structure
Product Name:Benzonitrile,3-(1-propyl-3-piperidinyl)-
CAS No:150336-90-6
MF:C15H20N2
MW:228.332703590393
CID:148511
PubChem ID:5119
Update Time:2025-04-19
Benzonitrile,3-(1-propyl-3-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3-(1-propyl-3-piperidinyl)-
- 3-(1-propylpiperidin-3-yl)benzonitrile
- 3-(1-Propyl-3-piperidinyl)benzonitrile
- 3-(3-Cyanophenyl)-N-n-propylpiperidine
- Benzonitrile, 3-(1-propyl-3-piperidinyl)-, (+-)-
- DS 121
- DS-121
- DS121 Cpd
- (-)-3-(1-Propyl-piperidin-3-yl)-benzonitrile
- SCHEMBL872942
- DTXSID40933909
- (+)-3-(1-Propyl-piperidin-3-yl)-benzonitrile
- PD161676
- 3-(1-Propyl-piperidin-3-yl)-benzonitrile
- L007862
- CHEMBL107492
- BDBM50041960
- 150336-90-6
-
- Inchi: 1S/C15H20N2/c1-2-8-17-9-4-7-15(12-17)14-6-3-5-13(10-14)11-16/h3,5-6,10,15H,2,4,7-9,12H2,1H3
- InChI Key: GQRIAOUUYRIMLH-UHFFFAOYSA-N
- SMILES: N1(CCC)CCCC(C2C=CC=C(C#N)C=2)C1
Computed Properties
- Exact Mass: 228.1628
- Monoisotopic Mass: 228.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.04
- Boiling Point: 341°Cat760mmHg
- Flash Point: 139°C
- Refractive Index: 1.552
- PSA: 27.03
Benzonitrile,3-(1-propyl-3-piperidinyl)- Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
150336-90-6 (Benzonitrile,3-(1-propyl-3-piperidinyl)-) Related Products
- 370864-72-5(3-(Piperidin-4-yl)benzonitrile)
- 149554-06-3(4-(Piperidin-4-yl)benzonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk